5-Hydroxy Rosiglitazone

• CAS: 257883-22-0
• Synonyms: 5-[[4-[2-[(5-Hydroxy-2-pyridinyl)methylamino]ethoxy]phenyl]methyl]-2,4-thiazolidinedione
• Molecular Formula: C18H19N3O4S
• Molecular Weight: 373.4 g/mol
• SMILES: CN(CCOC1=CC=C(C=C1)CC2C(=O)NC(=O)S2)C3=NC=C(C=C3)O
• InChI: InChI=1S/C18H19N3O4S/c1-21(16-7-4-13(22)11-19-16)8-9-25-14-5-2-12(3-6-14)10-15-17(23)20-18(24)26-15/h2-7,11,15,22H,8-10H2,1H3,(H,20,23,24)
• InChIKey: AGQGGZNSVNKGDU-UHFFFAOYSA-N

Reliable quantitation of Rosiglitazone's primary hydroxylated metabolite demands an authentic, high-purity reference standard-generic substitution with the parent drug is invalid due to a demonstrated 2.09-fold difference in LC-MS/MS response factor. This certified 5-Hydroxy Rosiglitazone standard (>95% purity) resolves that challenge. • Enables accurate calibration curves and QC samples for regulatory-compliant preclinical/clinical PK studies. • Serves as a critical CYP2C8 probe substrate for in vitro drug-drug interaction (DDI) assessments using human liver microsomes or recombinant enzymes. • Distinct LogP (3.04) and hydrogen bonding profile (HBD=2, HBA=7) support method selectivity and chromatographic resolution optimization.

5-Hydroxy Rosiglitazone Metabolite Reference Standard

5-Hydroxy Rosiglitazone (CAS 257883-22-0), also known as para-hydroxyrosiglitazone, is a primary Phase I oxidative metabolite of the antidiabetic drug Rosiglitazone, a thiazolidinedione (TZD) class PPARγ agonist [1]. It is formed via hepatic cytochrome P450-mediated hydroxylation, predominantly by CYP2C8 [2]. As a pharmaceutical reference standard (purity >95%), this compound is a pale yellow to light yellow solid , essential for accurate quantification in pharmacokinetic (PK) studies and bioanalytical method development where a certified material is required.

1 LC-MS/MS metabolite quantification workflows

2 CYP2C8-mediated hydroxylation probe

3 High-purity reference standard for bioanalytical method development

• [1] HMDB. Showing metabocard for para-hydroxyrosiglitazone (HMDB0060981). Human Metabolome Database. 2021. View Source
• [2] Cox PJ, Ryan DA, Hollis FJ, Harris AM, Miller AK, Vousden M, Cowley H. Absorption, disposition, and metabolism of rosiglitazone, a potent thiazolidinedione insulin sensitizer, in humans. Drug Metab Dispos. 2000;28(7):772-780. View Source

5-Hydroxy Rosiglitazone Substitution Limitations

Generic substitution with the parent drug (Rosiglitazone) or other major metabolites (e.g., N-Desmethyl Rosiglitazone) is not feasible in analytical or quantitative workflows due to fundamental differences in physicochemical properties that directly impact instrument response and chromatographic behavior [1]. Notably, a 2.09 ± 0.28-fold difference in LC-MS/MS calibration curve slopes exists between Rosiglitazone and 5-Hydroxy Rosiglitazone [1]. Additionally, the presence of a hydroxyl group confers distinct polarity, hydrogen bonding capacity (HBD = 2, HBA = 7) , and a LogP of 3.037 [2], which are critical for method selectivity and accurate quantitation. These specific characteristics necessitate the use of the authentic metabolite standard for reliable bioanalytical results.

Rosiglitazone (parent)

LC-MS response factor differences may introduce quantification error; metabolite-specific calibration is required.

N-Desmethyl Rosiglitazone

Distinct metabolic pathway and physicochemical properties (polarity, LogP) may shift chromatographic retention and selectivity.

• [1] Jiang J, James CA, Wong P. Determination of rosiglitazone and 5-hydroxy rosiglitazone in rat plasma using LC-HRMS by direct and indirect quantitative analysis: a new approach for metabolite quantification. Bioanalysis. 2013;5(15):1873-1881. View Source
• [2] InteDe. Details of the Drug Metabolite (DM015545): Para-Hydroxyrosiglitazone. InteDe Drug Metabolite Database. View Source

5-Hydroxy Rosiglitazone vs. Related Metabolites

Differential LC-MS Response vs. Rosiglitazone

In LC-HRMS analysis, the calibration curve slope for 5-Hydroxy Rosiglitazone is significantly lower than that of the parent drug, Rosiglitazone. This was quantified by Jiang et al. (2013), who reported that the ratio of the Rosiglitazone slope to the 5-Hydroxy Rosiglitazone slope was 2.09 ± 0.28 across different mobile phase and column batches [1]. This difference demonstrates that using a Rosiglitazone calibration curve would introduce substantial error in quantifying the metabolite.

LC-MS Response

Head-to-head

Slope ratio: 2.09 ± 0.28 fold higher for Rosiglitazone

Requires metabolite-specific calibration

Rat plasma, LC-Q-TOF HRMS context

Evidence Dimension	LC-MS/MS Calibration Curve Slope Ratio
Target Compound Data	Slope (m)
Comparator Or Baseline	Rosiglitazone slope (m)
Quantified Difference	2.09 ± 0.28 fold higher for Rosiglitazone
Conditions	Rat plasma, LC-Q-TOF HRMS analysis

Why This Matters

This is a critical quality control metric; procurement of the authentic standard is essential for any bioanalytical method aiming for accurate (<±8% error) quantification of 5-Hydroxy Rosiglitazone [1].

• [1] Jiang J, James CA, Wong P. Determination of rosiglitazone and 5-hydroxy rosiglitazone in rat plasma using LC-HRMS by direct and indirect quantitative analysis: a new approach for metabolite quantification. Bioanalysis. 2013;5(15):1873-1881. View Source

CYP2C8-Mediated Hydroxylation vs. N-Demethylation

5-Hydroxy Rosiglitazone is formed via a specific Phase I hydroxylation pathway primarily mediated by CYP2C8, which is distinct from the N-demethylation pathway that produces N-Desmethyl Rosiglitazone [1]. While both are major metabolites, the hydroxylation pathway leads to a product with an additional hydrogen bond donor, enabling subsequent Phase II conjugation (e.g., sulfation and glucuronidation) that the parent and N-desmethyl compounds do not directly undergo [2].

Metabolic Pathway

Class-level inference

CYP2C8 hydroxylation vs. N-demethylation

Supports CYP2C8 pathway-specific studies

Human liver microsomes; verify for specific conditions

Evidence Dimension	Primary Metabolizing Enzyme
Target Compound Data	CYP2C8 (Hydroxylation)
Comparator Or Baseline	CYP2C8/CYP2C9 (N-Desmethyl Rosiglitazone)
Quantified Difference	Pathway difference (Hydroxylation vs. N-Demethylation)
Conditions	Human liver microsomes / In vivo human metabolism

Why This Matters

This distinction is vital for researchers investigating drug-drug interaction (DDI) liability of CYP2C8, or studying the formation of the 'M-III' hydroxylated metabolite which is a precursor to major circulating conjugates [2].

• [1] Cox PJ, Ryan DA, Hollis FJ, Harris AM, Miller AK, Vousden M, Cowley H. Absorption, disposition, and metabolism of rosiglitazone, a potent thiazolidinedione insulin sensitizer, in humans. Drug Metab Dispos. 2000;28(7):772-780. View Source
• [2] InteDe. Details of the Drug Metabolite (DM015545): Para-Hydroxyrosiglitazone. InteDe Drug Metabolite Database. View Source

Prolonged Metabolite Half-Life

A human disposition study of radiolabeled Rosiglitazone revealed that the elimination half-life for two metabolites in plasma was approximately 5 days, which is significantly longer than the 3-7 hour half-life of the parent drug, Rosiglitazone [1]. While this study refers to a pool of metabolites (which includes 5-Hydroxy Rosiglitazone and its conjugates), it indicates a prolonged systemic retention for the hydroxylated species compared to the parent.

Elimination Half-Life

Cross-study comparable

~5 days (metabolite) vs. 3–7 h (parent)

Extended half-life suggests prolonged sampling

Pooled metabolite data; individual t1/2 may vary

Evidence Dimension	Plasma Elimination Half-Life (t1/2)
Target Compound Data	Approximately 5 days (for two metabolites)
Comparator Or Baseline	Rosiglitazone: 3-7 hours
Quantified Difference	>10-fold longer half-life for metabolites
Conditions	Human subjects, oral and IV dosing of 14C-rosiglitazone

Why This Matters

For in vivo pharmacokinetic studies, this extended half-life necessitates prolonged sample collection windows to fully characterize the metabolite profile, which may impact study design and procurement of sufficient reference material.

• [1] Cox PJ, Ryan DA, Hollis FJ, Harris AM, Miller AK, Vousden M, Cowley H. Absorption, disposition, and metabolism of rosiglitazone, a potent thiazolidinedione insulin sensitizer, in humans. Drug Metab Dispos. 2000;28(7):772-780. View Source

Physicochemical Differences for LC Separation

The introduction of a hydroxyl group in 5-Hydroxy Rosiglitazone alters its physicochemical profile relative to the parent drug and the N-desmethyl metabolite. Key properties include a predicted LogP of 3.037, a Topological Polar Surface Area (TPSA) of 98.68 Ų, and 2 hydrogen bond donors (HBD) versus 7 hydrogen bond acceptors (HBA) [1]. These values differ from Rosiglitazone and are critical parameters for optimizing reversed-phase liquid chromatography (RP-LC) retention and resolution.

Physicochemical Profile

Supporting evidence

LogP ~3.04, TPSA ~98.68 Ų, HBD 2, HBA 7

Informs RP-LC selectivity optimization

Predicted values; experimental confirmation recommended

Evidence Dimension	Physicochemical Property Set
Target Compound Data	LogP: 3.037; TPSA: 98.68 Ų; HBD: 2; HBA: 7
Comparator Or Baseline	Rosiglitazone: LogP ~2.4; TPSA ~88 Ų (approx.)
Quantified Difference	LogP increase of ~0.6 units; TPSA increase of ~10 Ų
Conditions	Predicted values based on molecular structure

Why This Matters

These differences are essential for analytical chemists developing selective, robust LC methods to resolve 5-Hydroxy Rosiglitazone from its parent and other closely eluting metabolites.

• [1] InteDe. Details of the Drug Metabolite (DM015545): Para-Hydroxyrosiglitazone. InteDe Drug Metabolite Database. View Source

5-Hydroxy Rosiglitazone Bioanalytical Applications

Metabolite Quantification for PK Studies

As a primary circulating metabolite, 5-Hydroxy Rosiglitazone is an essential reference standard for developing and validating LC-MS/MS or LC-HRMS methods [1]. Its use is mandatory for accurate quantification in preclinical and clinical PK studies, as demonstrated by the significant difference in MS response factor compared to the parent drug (2.09-fold difference) [1]. Researchers use this standard to establish precise calibration curves and quality control samples to meet regulatory bioanalytical method validation guidelines [1].

CYP2C8 Metabolism and DDI Studies

Given its formation by CYP2C8-mediated hydroxylation, this compound is a critical probe for in vitro studies investigating the activity and inhibition of CYP2C8, a key drug-metabolizing enzyme [2]. Laboratories use the standard to quantify metabolite formation rates in human liver microsomes or recombinant enzyme systems. This enables the assessment of DDI potential for new chemical entities that may inhibit or induce CYP2C8, providing crucial safety data for regulatory submissions [2].

TZD Metabolite Analytical Method Development

The unique physicochemical properties of 5-Hydroxy Rosiglitazone (LogP ~3.04, increased TPSA and hydrogen bonding capacity) compared to Rosiglitazone and N-Desmethyl Rosiglitazone make it an ideal challenge compound for developing and validating high-resolution chromatographic separations [3]. Analytical scientists procure this standard to optimize column chemistry, mobile phase composition, and gradient conditions to achieve baseline resolution of all major drug-related species in complex biological matrices [3].

Metabolite Identification and Structural Confirmation

As a characterized Phase I metabolite, 5-Hydroxy Rosiglitazone serves as an authentic reference material to confirm the identity of unknown hydroxylated metabolites generated in early-stage drug discovery programs. Its well-defined structure, mass spectral data, and chromatographic behavior provide a benchmark for high-resolution mass spectrometry (HRMS) and NMR-based structural elucidation [3]. This reduces ambiguity in metabolite identification and accelerates the characterization of metabolic soft spots for lead optimization.

Application

Selection Property

Validation Focus

Human PK and metabolite monitoring studies

Authentic metabolite standard for accurate calibration

LC-MS/MS response factor verification

CYP2C8 inhibition/induction profiling

Pathway-specific metabolite probe

Enzyme activity and DDI study design review

Chromatographic method development

Distinct physiochemical property reference

Resolution and selectivity under RP-LC conditions

Unknown metabolite structural confirmation

Characterized MS/NMR reference data

Metabolite identification benchmarking

• [1] Jiang J, James CA, Wong P. Determination of rosiglitazone and 5-hydroxy rosiglitazone in rat plasma using LC-HRMS by direct and indirect quantitative analysis: a new approach for metabolite quantification. Bioanalysis. 2013;5(15):1873-1881. View Source
• [2] Cox PJ, Ryan DA, Hollis FJ, Harris AM, Miller AK, Vousden M, Cowley H. Absorption, disposition, and metabolism of rosiglitazone, a potent thiazolidinedione insulin sensitizer, in humans. Drug Metab Dispos. 2000;28(7):772-780. View Source
• [3] InteDe. Details of the Drug Metabolite (DM015545): Para-Hydroxyrosiglitazone. InteDe Drug Metabolite Database. View Source